Cas no 51170-24-2 (Glycine, N-(4-phenoxyphenyl)-, ethyl ester)

51170-24-2 structure
Product name:Glycine, N-(4-phenoxyphenyl)-, ethyl ester
CAS No:51170-24-2
MF:C16H17NO3
MW:271.311084508896
CID:1570765
Glycine, N-(4-phenoxyphenyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Glycine, N-(4-phenoxyphenyl)-, ethyl ester
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- Inchi: 1S/C16H17NO3/c1-2-19-16(18)12-17-13-8-10-15(11-9-13)20-14-6-4-3-5-7-14/h3-11,17H,2,12H2,1H3
- InChI Key: BKVMVCJUTMYZBQ-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CNC1=CC=C(OC2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 271.121
- Monoisotopic Mass: 271.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6A^2
Experimental Properties
- Density: 1.167±0.06 g/cm3(Predicted)
- Boiling Point: 390.7±22.0 °C(Predicted)
- pka: 1.88±0.50(Predicted)
Glycine, N-(4-phenoxyphenyl)-, ethyl ester Related Literature
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1. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Ibrar Ayub,Dangsheng Su,Marc Willinger,Alexey Kharlamov,Leonid Ushkalov,Valery A. Zazhigalov,Nataly Kirillova,Robert Schlögl Phys. Chem. Chem. Phys., 2003,5, 970-978
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